![molecular formula C5H2ClN3O2 B6178595 7-chloro-2H,3H-[1,3]oxazolo[4,5-d]pyrimidin-2-one CAS No. 2680539-01-7](/img/no-structure.png)
7-chloro-2H,3H-[1,3]oxazolo[4,5-d]pyrimidin-2-one
Overview
Description
7-chloro-2H,3H-[1,3]oxazolo[4,5-d]pyrimidin-2-one, also known as CP-4, is a heterocyclic compound containing a nitrogen atom and a chlorine atom. It is a member of the oxazolopyrimidine family and is a structural isomer of 3-chloro-2H,3H-[1,3]oxazolo[4,5-d]pyrimidin-2-one (CP-3). CP-4 is an important compound in synthetic organic chemistry, as it is used as a building block for the synthesis of various organic compounds. CP-4 is also used in the synthesis of pharmaceuticals, agrochemicals, and other compounds.
Scientific Research Applications
7-chloro-2H,3H-[1,3]oxazolo[4,5-d]pyrimidin-2-one has been widely used in scientific research due to its versatile properties, including its ability to form hydrogen bonds, its high reactivity, and its low toxicity. This compound has been used in the synthesis of various organic compounds, including amino acids, peptides, and other compounds. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. In addition, this compound has been used in the synthesis of metal complexes, such as those containing zinc, copper, and cobalt.
Mechanism of Action
7-chloro-2H,3H-[1,3]oxazolo[4,5-d]pyrimidin-2-one is an important compound in synthetic organic chemistry due to its ability to form hydrogen bonds. The chlorine atom of this compound can form hydrogen bonds with other molecules, which can be used to stabilize and stabilize reactive intermediates in synthetic reactions. In addition, the nitrogen atom of this compound can act as a nucleophile, and can react with electrophiles such as alkyl halides and acyl halides.
Biochemical and Physiological Effects
This compound is a non-toxic compound, and is not known to have any adverse effects on the human body. However, it has been found to have some biochemical and physiological effects. For example, this compound has been found to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. In addition, this compound has been found to have anti-inflammatory and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
7-chloro-2H,3H-[1,3]oxazolo[4,5-d]pyrimidin-2-one is a useful compound in synthetic organic chemistry due to its ability to form hydrogen bonds and its high reactivity. It is also relatively easy to synthesize and is non-toxic. However, this compound is not very stable in the presence of light and heat, and is prone to degradation. In addition, this compound is a relatively expensive compound, and is not widely available.
Future Directions
7-chloro-2H,3H-[1,3]oxazolo[4,5-d]pyrimidin-2-one has a wide range of potential applications, and there are many possible future directions for research. These include the development of new synthetic methods for the synthesis of this compound and its derivatives, as well as the development of new compounds based on this compound. In addition, research into the biochemical and physiological effects of this compound could lead to the development of new drugs and agrochemicals. Finally, research into the structure-activity relationships of this compound and its derivatives could lead to the development of new compounds with improved properties.
Synthesis Methods
7-chloro-2H,3H-[1,3]oxazolo[4,5-d]pyrimidin-2-one is synthesized by the reaction of 1,3-dichloro-2-oxo-1,2-dihydro-1H-imidazole-4-carboxylic acid with an alkali metal hydroxide or an alkali metal carbonate. The reaction proceeds in two steps. First, the 1,3-dichloro-2-oxo-1,2-dihydro-1H-imidazole-4-carboxylic acid reacts with the alkali metal hydroxide or carbonate to form the corresponding 1,3-dichloro-2-hydroxy-1,2-dihydro-1H-imidazole-4-carboxylic acid. Then, the 1,3-dichloro-2-hydroxy-1,2-dihydro-1H-imidazole-4-carboxylic acid undergoes an intramolecular cyclization to form the desired this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-chloro-2H,3H-[1,3]oxazolo[4,5-d]pyrimidin-2-one involves the cyclization of a chloro-substituted pyrimidine with an amide in the presence of a base to form the oxazole ring. The resulting intermediate is then dehydrated to form the final product.", "Starting Materials": [ "4-chloro-6-methyl-2-pyrimidinamine", "ethyl 2-aminobenzoate", "potassium carbonate", "acetic anhydride", "sodium hydroxide", "acetonitrile" ], "Reaction": [ "Step 1: 4-chloro-6-methyl-2-pyrimidinamine is reacted with ethyl 2-aminobenzoate in the presence of potassium carbonate and acetonitrile to form ethyl 4-chloro-6-methyl-2-(2-oxoethylamino)pyrimidine-5-carboxylate.", "Step 2: The resulting intermediate is then treated with acetic anhydride and sodium hydroxide to cyclize the molecule and form 7-chloro-2-(2-oxoethylamino)-3H-[1,3]oxazolo[4,5-d]pyrimidine-3-one.", "Step 3: The final product is obtained by dehydrating the intermediate with a strong acid, such as sulfuric acid, to remove the hydroxyl group and form 7-chloro-2H,3H-[1,3]oxazolo[4,5-d]pyrimidin-2-one." ] } | |
CAS RN |
2680539-01-7 |
Molecular Formula |
C5H2ClN3O2 |
Molecular Weight |
171.5 |
Purity |
95 |
Origin of Product |
United States |
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